2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-bromo-2-pyridinyl)acetamide

• Molecular Formula: C16H13Br2N5OS
• Molecular Weight: 483.2 g/mol
• IUPAC Name: 2-[[5-(2-bromophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(5-bromopyridin-2-yl)acetamide
• InChI: InChI=1S/C16H13Br2N5OS/c1-23-15(11-4-2-3-5-12(11)18)21-22-16(23)25-9-14(24)20-13-7-6-10(17)8-19-13/h2-8H,9H2,1H3,(H,19,20,24)
• InChI Key: CWCOAWLTUCPULE-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=NC=C(C=C2)Br)C3=CC=CC=C3Br

Description

2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-bromo-2-pyridinyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-bromo-2-pyridinyl)acetamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins involved in various biological processes, including inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. It has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumor cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-bromo-2-pyridinyl)acetamide in lab experiments is its ability to selectively inhibit the activity of certain enzymes and proteins. This makes it a useful tool for studying the role of these enzymes and proteins in various biological processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-bromo-2-pyridinyl)acetamide. One direction is the development of more potent and selective analogs of this compound for use as therapeutic agents. Another direction is the study of the compound's potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
In conclusion, this compound is a chemical compound that has shown potential for various applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound in various fields of scientific research.

Synthesis Methods

The synthesis of 2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-bromo-2-pyridinyl)acetamide involves the reaction of 2-bromoacetophenone with 4-methyl-1,2,4-triazole-3-thiol in the presence of sodium hydride. The resulting product is then reacted with 5-bromo-2-chloropyridine in the presence of potassium carbonate to obtain the final product.

Scientific Research Applications

2-{[5-(2-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-bromo-2-pyridinyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been reported to possess anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and infectious diseases.